50-84-0

2,4-Dichlorobenzoic acid

In Stock

• CAS RN:
• 50-84-0

• Formula:
• C7H4Cl2O2

• InChI:
• InChI=1S/C7H4Cl2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)

• InChIKey:
• ATCRIUVQKHMXSH-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  2,4-Dichlorobenzoic acid is the degradation product of chlorfenvinphos in water treated by photo-fenton driven by solar irradiation.
  2,4-dichlorobenzoic acid is a white to slightly yellowish powder. (NTP, 1992)
  2,4-dichlorobenzoic acid is a chlorobenzoic acid that is benzoic acid in which the ring hydrogens at positions 2 and 4 are substituted by chloro groups. It has a role as a bacterial metabolite. It is a dichlorobenzene and a chlorobenzoic acid. It derives from a benzoic acid. It is a conjugate acid of a 2,4-dichlorobenzoate.
  

Thieno[2,3-b]thiophene

In Stock

• CAS RN:
• 250-84-0

• Formula:
• C6H4S2

• InChI:
• InChI=1S/C6H4S2/c1-3-7-6-5(1)2-4-8-6/h1-4H

• InChIKey:
• YHBTXTFFTYXOFV-UHFFFAOYSA-N

• Liquid thiophthene, also known as 1, 6-thiophthene, belongs to the class of organic compounds known as thienothiophenes. These are organic compounds containing two thiophene rings fused to each other. Liquid thiophthene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, liquid thiophthene is primarily located in the membrane (predicted from logP).

5-phosphonopentanoic Acid

In Stock

• CAS RN:
• 5650-84-0

• Formula:
• C5H11O5P

• InChI:
• InChI=1S/C5H11O5P/c6-5(7)3-1-2-4-11(8,9)10/h1-4H2,(H,6,7)(H2,8,9,10)

• InChIKey:
• XWCXIPMQBWAVJA-UHFFFAOYSA-N

• 5-phosphonopentanoic Acid is a useful research compound. Its molecular formula is C5H11O5P and its molecular weight is 182.11 g/mol. The purity is usually 95%.

(S)-1-Boc-piperidine-2-carboxylic acid

In Stock

• CAS RN:
• 26250-84-0

• Formula:
• C11H19NO4

• InChI:
• InChI=1S/C11H19NO4/c1-11(2,3)16-10(15)12-7-5-4-6-8(12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)/t8-/m0/s1

• InChIKey:
• JQAOHGMPAAWWQO-QMMMGPOBSA-N

• (S)-1-Boc-piperidine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.27 g/mol. The purity is usually 95%.

Ethyl 2'-methyl[1,1'-biphenyl]-3-carboxylate

• CAS RN:
• 76350-84-0

• Formula:
• C16H16O2

• InChI:
• InChI=1S/C16H16O2/c1-3-18-16(17)14-9-6-8-13(11-14)15-10-5-4-7-12(15)2/h4-11H,3H2,1-2H3

• InChIKey:
• ZPVOQGKXJAZROX-UHFFFAOYSA-N

• Ethyl 2'-methyl[1,1'-biphenyl]-3-carboxylate is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.3 g/mol. The purity is usually 95%.

2-(Diethoxymethyl)-1H-imidazole

• CAS RN:
• 13750-84-0

• Formula:
• C8H14N2O2

• InChI:
• InChI=1S/C8H14N2O2/c1-3-11-8(12-4-2)7-9-5-6-10-7/h5-6,8H,3-4H2,1-2H3,(H,9,10)

• InChIKey:
• GDYWVVQIJJWUFA-UHFFFAOYSA-N

• 2-(Diethoxymethyl)-1H-imidazole, also known as 2-(Diethoxymethyl)-1H-imidazole, is a useful research compound. Its molecular formula is C8H14N2O2 and its molecular weight is 170.21 g/mol. The purity is usually 95%.

3H-Pyrrolo[2,3-b]quinoxaline

• CAS RN:
• 13350-84-0

• Formula:
• C10H7N3

• InChI:
• InChI=1S/C10H7N3/c1-2-4-8-7(3-1)12-9-5-6-11-10(9)13-8/h1-4,6H,5H2

• InChIKey:
• DONKPFMCOVMHMH-UHFFFAOYSA-N

• 3H-Pyrrolo[2,3-b]quinoxaline, also known as 3H-Pyrrolo[2,3-b]quinoxaline, is a useful research compound. Its molecular formula is C10H7N3 and its molecular weight is 169.187. The purity is usually 95%.

1-Amino-3-methylcyclohexanecarboxylic acid

In Stock

• CAS RN:
• 55550-84-0

• Formula:
• C8H15NO2

• InChI:
• InChI=1S/C8H15NO2/c1-6-3-2-4-8(9,5-6)7(10)11/h6H,2-5,9H2,1H3,(H,10,11)

• InChIKey:
• CTSBXWGZZLXIRA-UHFFFAOYSA-N

• 1-Amino-3-methylcyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.

4-Amino-2-dimethylamino-6-hydroxypyrimidine

In Stock

• CAS RN:
• 76750-84-0

• Formula:
• C6H10N4O

• InChI:
• InChI=1S/C6H10N4O/c1-10(2)6-8-4(7)3-5(11)9-6/h3H,1-2H3,(H3,7,8,9,11)

• InChIKey:
• ZBWZIUPJSKQVQC-UHFFFAOYSA-N

• 4-Amino-2-dimethylamino-6-hydroxypyrimidine, also known as 4-Amino-2-dimethylamino-6-hydroxypyrimidine, is a useful research compound. Its molecular formula is C6H10N4O and its molecular weight is 154.17 g/mol. The purity is usually 95%.

Crocetin gentiobiosylglucosyl ester

In Stock

• CAS RN:
• 55750-84-0

• Formula:
• C38H54O19

• InChI:
• InChI=1S/C38H54O19/c1-18(11-7-13-20(3)34(50)56-37-32(48)29(45)26(42)23(16-40)54-37)9-5-6-10-19(2)12-8-14-21(4)35(51)57-38-33(49)30(46)27(43)24(55-38)17-52-36-31(47)28(44)25(41)22(15-39)53-36/h5-14,22-33,36-49H,15-17H2,1-4H3/b6-5+,11-7+,12-8+,18-9+,19-10+,20-13+,21-14+/t22-,23-,24-,25-,26-,27-,28+,29+,30+,31-,32-,33-,36-,37+,38+/m1/s1

• InChIKey:
• CZSBHMFVVLYIQQ-DRVLGOCHSA-N

• Beta-D-gentiobiosyl beta-D-glucosyl crocetin is a diester resulting from the formal condensation of the carboxylic acid group of beta-D-gentiobiosyl crocetin with the anomeric hydroxy group of beta-D-glucopyranose. It is a beta-D-glucoside and a diester.

Methyl 4-aminobenzoate hydrochloride

In Stock

• CAS RN:
• 63450-84-0

• Formula:
• C8H10ClNO2

• InChI:
• InChI=1S/C8H9NO2.ClH/c1-11-8(10)6-2-4-7(9)5-3-6;/h2-5H,9H2,1H3;1H

• InChIKey:
• UMLFQRYMOHDCCK-UHFFFAOYSA-N

• Methyl 4-aminobenzoate hydrochloride, also known as Methyl 4-aminobenzoate hydrochloride, is a useful research compound. Its molecular formula is C8H10ClNO2 and its molecular weight is 187.62 g/mol. The purity is usually 95%.

1-(2-Fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

In Stock

• CAS RN:
• 160850-84-0

• Formula:
• C14H13FN2O2

• InChI:
• InChI=1S/C14H13FN2O2/c15-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(16-17)14(18)19/h2,4,6,8H,1,3,5,7H2,(H,18,19)

• InChIKey:
• LIZSTZITOCRSDA-UHFFFAOYSA-N

• 1-(2-Fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid is a useful research compound. Its molecular formula is C14H13FN2O2 and its molecular weight is 260.268. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-4-oxo-5-(4-phenylbutanamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-84-0

• Formula:
• C25H22ClN3O4S

• InChI:
• InChI=1S/C25H22ClN3O4S/c1-2-33-25(32)22-19-15-34-23(27-20(30)10-6-9-16-7-4-3-5-8-16)21(19)24(31)29(28-22)18-13-11-17(26)12-14-18/h3-5,7-8,11-15H,2,6,9-10H2,1H3,(H,27,30)

• InChIKey:
• HALIJUFNNKDBEP-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-4-oxo-5-(4-phenylbutanamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H22ClN3O4S and its molecular weight is 495.98. The purity is usually 95%.

N1-(3-fluoro-4-methylphenyl)-N2-(2-oxo-2-(2-phenylmorpholino)ethyl)oxalamide

In Stock

• CAS RN:
• 953950-84-0

• Formula:
• C21H22FN3O4

• InChI:
• InChI=1S/C21H22FN3O4/c1-14-7-8-16(11-17(14)22)24-21(28)20(27)23-12-19(26)25-9-10-29-18(13-25)15-5-3-2-4-6-15/h2-8,11,18H,9-10,12-13H2,1H3,(H,23,27)(H,24,28)

• InChIKey:
• ZIFIWWUXJAIDRS-UHFFFAOYSA-N

• N1-(3-fluoro-4-methylphenyl)-N2-(2-oxo-2-(2-phenylmorpholino)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H22FN3O4 and its molecular weight is 399.422. The purity is usually 95%.

Ethyl 4-((4-(morpholinosulfonyl)phenyl)amino)-4-oxobutanoate

In Stock

• CAS RN:
• 356550-84-0

• Formula:
• C16H22N2O6S

• InChI:
• InChI=1S/C16H22N2O6S/c1-2-24-16(20)8-7-15(19)17-13-3-5-14(6-4-13)25(21,22)18-9-11-23-12-10-18/h3-6H,2,7-12H2,1H3,(H,17,19)

• InChIKey:
• NKJUNZXVIBMWDW-UHFFFAOYSA-N

• Ethyl 4-((4-(morpholinosulfonyl)phenyl)amino)-4-oxobutanoate is a useful research compound. Its molecular formula is C16H22N2O6S and its molecular weight is 370.4g/mol. The purity is usually 95%.

7-Bromo-4-chloro-2-methylquinazoline

In Stock

• CAS RN:
• 403850-84-0

• Formula:
• C9H6BrClN2

• InChI:
• InChI=1S/C9H6BrClN2/c1-5-12-8-4-6(10)2-3-7(8)9(11)13-5/h2-4H,1H3

• InChIKey:
• UQGLZUPLSAZMLO-UHFFFAOYSA-N

• 7-Bromo-4-chloro-2-methylquinazoline is a useful research compound. Its molecular formula is C9H6BrClN2 and its molecular weight is 257.51 g/mol. The purity is usually 95%.

1-methyl-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

In Stock

• CAS RN:
• 1234850-84-0

• Formula:
• C14H21N3O4S

• InChI:
• InChI=1S/C14H21N3O4S/c1-16-7-3-4-12(14(16)19)13(18)15-10-11-5-8-17(9-6-11)22(2,20)21/h3-4,7,11H,5-6,8-10H2,1-2H3,(H,15,18)

• InChIKey:
• YMDHLRNUURYDIZ-UHFFFAOYSA-N

• 1-methyl-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C14H21N3O4S and its molecular weight is 327.4. The purity is usually 95%.

N1-phenylcyclobutane-1,3-diamine hydrochloride

In Stock

• CAS RN:
• 2094150-84-0

• Formula:
• C10H15ClN2

• InChI:
• InChI=1S/C10H14N2.ClH/c11-8-6-10(7-8)12-9-4-2-1-3-5-9;/h1-5,8,10,12H,6-7,11H2;1H

• InChIKey:
• GWUZXIFDBZVEQP-UHFFFAOYSA-N

• N1-phenylcyclobutane-1,3-diamine hydrochloride is a useful research compound. Its molecular formula is C10H15ClN2 and its molecular weight is 198.69. The purity is usually 95%.

2-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile

In Stock

• CAS RN:
• 2549050-84-0

• Formula:
• C25H35N5O2

• InChI:
• InChI=1S/C25H35N5O2/c1-20(2)29-13-11-28(12-14-29)8-3-4-15-32-23-5-9-30(10-6-23)25-21(18-26)17-22-19-31-16-7-24(22)27-25/h17,20,23H,5-16,19H2,1-2H3

• InChIKey:
• TUIISGAKROMDLH-UHFFFAOYSA-N

• 2-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C25H35N5O2 and its molecular weight is 437.6 g/mol. The purity is usually 95%.

3-{4-[(Thiolan-3-yl)amino]phenoxy}benzamide

In Stock

• CAS RN:
• 1797650-84-0

• Formula:
• C17H18N2O2S

• InChI:
• InChI=1S/C17H18N2O2S/c18-17(20)12-2-1-3-16(10-12)21-15-6-4-13(5-7-15)19-14-8-9-22-11-14/h1-7,10,14,19H,8-9,11H2,(H2,18,20)

• InChIKey:
• ZBXJAGVOPWQHHU-UHFFFAOYSA-N

• 3-{4-[(Thiolan-3-yl)amino]phenoxy}benzamide is a useful research compound. Its molecular formula is C17H18N2O2S and its molecular weight is 314.4. The purity is usually 95%.

3-Cyanomethylazetidine tifluoroacetate

In Stock

• CAS RN:
• 1205750-84-0

• Formula:
• C7H9F3N2O2

• InChI:
• InChI=1S/C5H8N2.C2HF3O2/c6-2-1-5-3-7-4-5;3-2(4,5)1(6)7/h5,7H,1,3-4H2;(H,6,7)

• InChIKey:
• BTGFOKNNLZTYEC-UHFFFAOYSA-N

• 3-Cyanomethylazetidine tifluoroacetate is a useful research compound. Its molecular formula is C7H9F3N2O2 and its molecular weight is 210.15 g/mol. The purity is usually 95%.

1-(Tert-butoxycarbonyl)piperidine-2-carboxylic acid

• CAS RN:
• 118552-55-9; 26250-84-0; 28697-17-8; 98303-20-9

• Formula:
• C11H19NO4

• InChI:
• InChI=1S/C11H19NO4/c1-11(2,3)16-10(15)12-7-5-4-6-8(12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)

• InChIKey:
• JQAOHGMPAAWWQO-UHFFFAOYSA-N

• 1-(Tert-butoxycarbonyl)piperidine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.276. The purity is usually 95%.